N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-bromobenzamide

• IUPAC Name: N-(1-acetyl-2,3-dihydroindol-6-yl)-3-bromobenzamide
• InChI: InChI=1S/C17H15BrN2O2/c1-11(21)20-8-7-12-5-6-15(10-16(12)20)19-17(22)13-3-2-4-14(18)9-13/h2-6,9-10H,7-8H2,1H3,(H,19,22)
• InChI Key: BJGSIUPENAFXOH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=C(C=C2)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C17H15BrN2O2
• Molecular Weight: 359.2 g/mol
• CAS No.: 1060204-61-6

Description

N-(1-Acetyl-2,3-dihydro-1H-indol-6-yl)-3-bromobenzamide, also known as NAB, is an indole-based compound that has been studied for its potential applications in scientific research. NAB is a small molecule that has been found to have a wide range of biological activities. It has been used in laboratory experiments to study the effects of various drugs, hormones, and other compounds on cells and tissues. NAB has also been used to study the mechanism of action of drugs and other compounds on cells and tissues.

Mechanism of Action

Target of Action

The primary target of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-bromobenzamide is the Neuropeptide Y Y2 receptor (Y2) . This receptor plays a crucial role in various physiological and pathological processes, including regulation of food intake, anxiety, circadian rhythm, and neuroendocrine secretion .

Mode of Action

This compound acts as an antagonist of the Y2 receptor . It inhibits the binding of peptide YY (PYY) to human Y2 receptor in KAN-Ts cells and to rat Y2 receptors in rat hippocampus . The compound is highly selective for the Y2 receptor, showing over 100-fold selectivity versus human Y1, Y4, and Y5 receptors .

Biochemical Pathways

The antagonistic action of this compound on the Y2 receptor affects the neuropeptide Y signaling pathway . This pathway plays a key role in the regulation of energy homeostasis, anxiety, and circadian rhythm. By blocking the Y2 receptor, the compound can potentially modulate these physiological processes .

Pharmacokinetics

It has been shown that after intraperitoneal administration in rats, the compound penetrates into the brain . The maximum concentration (Cmax) in the brain was observed to be 1351 ± 153 ng/ml at 30 minutes post-administration .

Result of Action

The antagonistic action of this compound on the Y2 receptor results in the modulation of neuropeptide Y signaling. This can potentially lead to changes in energy homeostasis, anxiety levels, and circadian rhythm .

Advantages and Limitations for Lab Experiments

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-bromobenzamide has several advantages for laboratory experiments. It is a small molecule, making it easy to handle and store. It is also relatively inexpensive, making it a cost-effective alternative to other compounds. Additionally, this compound is stable and has a relatively low toxicity, making it safe to use in laboratory experiments. However, this compound has some limitations. It has a relatively short half-life, making it difficult to use in long-term experiments. Additionally, this compound is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are several potential future directions for the use of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-bromobenzamide in scientific research. One potential application is in the development of new drugs and therapies. This compound could be used to study the effects of drugs and other compounds on cells and tissues. Additionally, it could be used to study the mechanism of action of drugs and other compounds on cells and tissues. Another potential application is in the development of new diagnostic tools. This compound could be used to detect the presence of certain proteins and enzymes in cells and tissues. Finally, this compound could be used to study the effects of hormones on cell growth and differentiation.

Synthesis Methods

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-bromobenzamide is synthesized using a multi-step process. The first step involves the formation of an N-bromoacetyl-2,3-dihydro-1H-indol-6-yl)benzamide intermediate. This intermediate is then reacted with a base, such as sodium hydroxide or potassium hydroxide, to form the final product, this compound. The reaction is typically carried out in aqueous solution at a temperature of around 60°C.

Scientific Research Applications

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3-bromobenzamide has been studied for its potential applications in scientific research. It has been used in laboratory experiments to study the effects of various drugs, hormones, and other compounds on cells and tissues. This compound has also been used to study the mechanism of action of drugs and other compounds on cells and tissues. It has been used to study the effects of drugs on cell proliferation, cell death, and gene expression. This compound has also been used to study the effects of hormones on cell growth and differentiation.